Cas no 115661-38-6 (2-Amino-5-methoxybenzonitrile hydrochloride)

• Product Name: 2-Amino-5-methoxybenzonitrile hydrochloride
• CAS No: 115661-38-6
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 1028704
• PubChem ID: 51358295
• Update Time: 2025-10-29

2-Amino-5-methoxybenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxybenzonitrile hydrochloride
• 2-AMINO-5-METHOXY-BENZONITRILE HYDROCHLORIDE
• DTXSID20679934
• 2-Amino-5-methoxybenzonitrile HCl
• AKOS015899306
• BS-19468
• Benzonitrile, 2-amino-5-methoxy-, hydrochloride (1:1)
• 115661-38-6
• 2-Amino-5-methoxybenzonitrile--hydrogen chloride (1/1)
• 2-Amino-5-methoxybenzonitrilehydrochloride
• J-507960
• G11144
• 2-Amino-5-methoxy-benzonitrile HCl
• DB-355459
• 2-amino-5-methoxybenzonitrile;hydrochloride

• Inchi： 1S/C8H8N2O.ClH/c1-11-7-2-3-8(10)6(4-7)5-9;/h2-4H,10H2,1H3;1H
• InChI Key： MJWXYQXNVUUIHJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Additional information on 2-Amino-5-methoxybenzonitrile hydrochloride

Comprehensive Overview of 2-Amino-5-methoxybenzonitrile hydrochloride (CAS No. 115661-38-6)

2-Amino-5-methoxybenzonitrile hydrochloride (CAS No. 115661-38-6) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound, known for its unique chemical structure, plays a crucial role in the synthesis of various bioactive molecules. Researchers and industries value it for its versatility and efficacy in multiple applications, making it a subject of significant interest in modern chemistry.

The molecular formula of 2-Amino-5-methoxybenzonitrile hydrochloride is C₈H₉N₂O·HCl, and it features an amino group and a methoxy group attached to a benzonitrile core. This configuration allows it to participate in diverse chemical reactions, including coupling and condensation processes. Its hydrochloride form enhances solubility, making it particularly useful in laboratory settings where precise control over reaction conditions is required.

One of the most prominent applications of 2-Amino-5-methoxybenzonitrile hydrochloride is in the development of pharmaceutical intermediates. It serves as a building block for drugs targeting neurological and metabolic disorders, aligning with current trends in personalized medicine and targeted therapies. The compound's ability to act as a precursor for heterocyclic compounds further expands its utility in drug discovery programs.

In agrochemical research, 2-Amino-5-methoxybenzonitrile hydrochloride is employed in the synthesis of pesticides and herbicides. With the growing demand for sustainable agriculture, this compound contributes to the development of eco-friendly crop protection agents. Its role in creating molecules with selective action against pests while minimizing environmental impact is a key area of exploration.

The compound's physicochemical properties, such as its melting point (typically above 200°C) and stability under various conditions, make it suitable for high-temperature reactions. Researchers often highlight its compatibility with microwave-assisted synthesis, a technique gaining traction due to its efficiency and reduced reaction times. This aligns with the industry's shift toward green chemistry practices.

Market trends indicate a rising demand for 2-Amino-5-methoxybenzonitrile hydrochloride, driven by advancements in pharmaceutical R&D and agrochemical innovations. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. Quality control measures, including HPLC and NMR analysis, ensure the compound meets stringent purity standards.

Safety considerations for handling 2-Amino-5-methoxybenzonitrile hydrochloride include standard laboratory precautions such as wearing gloves and eye protection. While not classified as highly hazardous, proper storage in a cool, dry place is recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe usage and disposal.

Recent studies have explored the potential of 2-Amino-5-methoxybenzonitrile hydrochloride in material science, particularly in the synthesis of organic semiconductors. This application taps into the booming interest in flexible electronics and renewable energy technologies, showcasing the compound's adaptability beyond traditional domains.

For researchers seeking reliable sources of 2-Amino-5-methoxybenzonitrile hydrochloride, reputable chemical suppliers offer various grades tailored to specific needs. Bulk quantities are available for large-scale projects, while smaller quantities cater to exploratory research. Certificates of Analysis (CoA) accompany purchases to verify identity and purity.

In summary, 2-Amino-5-methoxybenzonitrile hydrochloride (CAS No. 115661-38-6) stands out as a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and emerging technologies. Its unique chemical properties and adaptability to modern synthetic methods position it as a valuable asset in scientific and industrial advancements.